1-(4-Ethoxybenzoyl)-4-(1,2,5-thiadiazol-3-yloxy)piperidine

• IUPAC Name: (4-ethoxyphenyl)-[4-(1,2,5-thiadiazol-3-yloxy)piperidin-1-yl]methanone
• InChI: InChI=1S/C16H19N3O3S/c1-2-21-13-5-3-12(4-6-13)16(20)19-9-7-14(8-10-19)22-15-11-17-23-18-15/h3-6,11,14H,2,7-10H2,1H3
• InChI Key: ZYCJUMYJYSRHGV-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)N2CCC(CC2)OC3=NSN=C3
• Molecular Formula: C16H19N3O3S
• Molecular Weight: 333.4 g/mol

Description

1-(4-Ethoxybenzoyl)-4-(1,2,5-thiadiazol-3-yloxy)piperidine, also known as ETP-469, is a chemical compound that has been studied for its potential use in scientific research. ETP-469 is a member of the piperidine family of compounds and contains a thiadiazole ring and an ethoxybenzoyl group.

Scientific Research Applications

Therapeutic Applications of Related Compounds

• Pharmacological Activities of Phenothiazines :Phenothiazine derivatives, containing structural functionalities similar to "1-(4-Ethoxybenzoyl)-4-(1,2,5-thiadiazol-3-yloxy)piperidine", have been explored for a variety of biological activities. These include antibacterial, antifungal, anticancer, antiviral, anti-inflammatory, antimalarial, antifilarial, trypanocidal, anticonvulsant, analgesic, immunosuppressive, and multidrug resistance reversal properties. The activities result from interactions with biological systems through pharmacophoric substituents, multicyclic ring systems, and lipophilic characteristics allowing membrane penetration (Pluta, Morak-Młodawska, & Jeleń, 2011).

• Chemistry and Biological Significances of Thiadiazolines :Compounds related to "1-(4-Ethoxybenzoyl)-4-(1,2,5-thiadiazol-3-yloxy)piperidine", especially those containing thiadiazoline rings, have been synthesized and studied for their biological activities against various microbial strains. The synthesis methods and their pharmaceutical significance highlight the potential of thiadiazoline and related heterocyclic compounds in scientific research (Yusuf & Jain, 2014).

• Piperazine Derivatives in Therapeutic Use :Piperazine, a core component in the compound of interest, is significantly utilized in drug design due to its presence in many drugs with diverse therapeutic uses such as antipsychotic, antihistamine, antianginal, antidepressant, anticancer, antiviral, and anti-inflammatory agents. Modifications to the piperazine nucleus have led to a wide range of medicinal potentials, indicating the importance of this structure in developing new therapeutic agents (Rathi, Syed, Shin, & Patel, 2016).

• Biological Activities and SAR of Piperazine Analogues :Piperazine analogues, sharing structural similarities with the compound , have shown significant anti-mycobacterial properties against Mycobacterium tuberculosis, including multidrug-resistant and extremely drug-resistant strains. This review focuses on the design, rationale, and structure-activity relationship (SAR) of potent piperazine-based anti-TB molecules, offering insights into developing safer, selective, and cost-effective anti-mycobacterial agents (Girase, Dhawan, Kumar, Shinde, Palkar, & Karpoormath, 2020).